Werner syndrome RecQ helicase-IN-4

• Molecular Formula: C32H33F3N8O5
• Molecular Weight: 666.6 g/mol
• IUPAC Name: 2-[2-(3,6-dihydro-2H-pyran-4-yl)-5-ethyl-6-[4-(3-hydroxypyridine-2-carbonyl)piperazin-1-yl]-7-oxo-[1,2,4]triazolo[1,5-a]pyrimidin-4-yl]-N-[2-methyl-4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C32H33F3N8O5/c1-3-23-27(40-11-13-41(14-12-40)29(46)26-24(44)5-4-10-36-26)30(47)43-31(38-28(39-43)20-8-15-48-16-9-20)42(23)18-25(45)37-22-7-6-21(17-19(22)2)32(33,34)35/h4-8,10,17,44H,3,9,11-16,18H2,1-2H3,(H,37,45)
• InChI Key: FLRLAYBOOSONEK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=O)N2C(=NC(=N2)C3=CCOCC3)N1CC(=O)NC4=C(C=C(C=C4)C(F)(F)F)C)N5CCN(CC5)C(=O)C6=C(C=CC=N6)O

Description

Werner syndrome RecQ helicase-IN-4 is a potent and orally active inhibitor of the Werner syndrome RecQ helicase (WRN). This compound has shown significant antiproliferative and anticancer activities, making it a promising candidate for cancer therapy .

Chemical Reactions Analysis

Werner syndrome RecQ helicase-IN-4 undergoes various chemical reactions, including binding at the interface of the D1 and D2 helicase domains, locking WRN in an inactive conformation. This inhibition leads to DNA damage and selective inhibition of tumor cell growth in microsatellite instability (MSI) cells . The compound’s reactions are primarily studied in the context of its biological activity rather than traditional chemical reactions like oxidation or reduction.

Scientific Research Applications

Werner syndrome RecQ helicase-IN-4 has several scientific research applications:

Cancer Therapy: The compound has shown synthetic lethality in MSI cancers, leading to DNA damage and tumor growth inhibition.

Genomic Stability: It plays a role in maintaining genomic stability by inhibiting WRN, which is involved in DNA replication, repair, and telomere maintenance.

Aging Research: Given its role in Werner syndrome, a condition characterized by premature aging, the compound is also studied for its potential in aging research.

Mechanism of Action

Werner syndrome RecQ helicase-IN-4 exerts its effects by binding to the D1 and D2 helicase domains of WRN, locking it in an inactive conformation. This inhibition leads to DNA damage and selective inhibition of tumor cell growth in MSI cells. The compound’s mechanism of action is p53-independent, making it effective even in cells lacking functional p53 .

Comparison with Similar Compounds

Werner syndrome RecQ helicase-IN-4 is unique in its potent and selective inhibition of WRN. Similar compounds include:

HRO761: Another WRN inhibitor that shows synthetic lethality in MSI cancers.

Bloom syndrome protein (BLM) inhibitors: These inhibitors target a related RecQ helicase involved in genomic stability.

RECQ1, RECQ4, and RECQ5 inhibitors: These compounds target other members of the RecQ helicase family, each with distinct roles in DNA metabolism.